Cas no 3218-49-3 (3,4-Dichlorophenylacetonitrile)
3,4-Dichlorophenylacetonitrile is a versatile organic compound with the molecular formula C₈H₅Cl₂N. It features a nitrile group attached to a phenyl ring substituted with chlorine atoms at the 3 and 4 positions, enhancing its reactivity in synthetic applications. This compound is commonly employed as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichlorinated aromatic structure contributes to its stability and utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The electron-withdrawing effects of the chlorine atoms further facilitate its use in constructing complex molecular frameworks. Proper handling is advised due to its potential toxicity and irritant properties.
3218-49-3 structure
Product Name:3,4-Dichlorophenylacetonitrile
CAS No:3218-49-3
MF:C8H5Cl2N
MW:186.037999868393
MDL:MFCD00001909
CID:43935
PubChem ID:76690
Update Time:2025-05-22
3,4-Dichlorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dichlorophenyl)acetonitrile
- 3,4-Dichlorophenyl acetonitrile
- 3,4-Dichlorobenzyl cyanide
- Benzeneacetonitrile, 3,4-dichloro- 2-(3,4-DICHLOROPHENYL)ACETONITRILE
- 3,4-DICHLOROBENZYL CYANIDE 3,4-DCCN
- 3,4-DICHLOROPHENYLCYANIDE
- 3,4-dichlorobenzeneacetonitrile
- m,p-dichlorophenylacetonitrile
- 3,4-Dichlorophenylacetonitrile
- D77685
- DTXSID70185959
- (3,4-dichlorophenyl)-acetonitrile
- InChI=1/C8H5Cl2N/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H
- Benzeneacetonitrile, 3,4-dichloro-
- NSC-111725
- NS00029232
- NSC111725
- PS-4611
- 3218-49-3
- EINECS 221-743-9
- AKOS001141970
- NSC 111725
- D1794
- Benzeneacetonitrile, 3,4-dichloro-;4,4-Dichlorophenylacetonitrile
- 3,4-dichloro-phenylacetonitrile
- (3,4-Dichlorophenyl)acetonitrile
- SCHEMBL2308
- EN300-21758
- STR03683
- 3,4-dichlorobenzylcyanide
- AC-2970
- 3,4-dichlorophenylaceto-nitrile
- W-106851
- (3,4-dichloro-phenyl)-acetonitrile
- AM20061095
- FT-0614240
- Z111875426
- 3,4-Dichlorophenylacetonitrile, 98%
- A25098
- MFCD00001909
- AI3-12074
- 3,4-dichlorophenyl-acetonitrile
- CS-W007701
- (3,4-Dichlorophenyl)acetonitrile; 2-(3,4-Dichlorophenyl)acetonitrile; 3,4-Dichlorobenzeneacetonitrile; 3,4-Dichlorobenzyl cyanide; NSC 111725
- 3,4-Dichlorobenzyl cyanide;2-(3,4-dichlorophenyl)acetonitrile
-
- MDL： MFCD00001909
- Inchi： 1S/C8H5Cl2N/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H2
- InChI Key： QWZNCAFWRZZJMA-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(CC#N)=C1)Cl
- BRN： 638749
Computed Properties
- Exact Mass: 184.98000
- Monoisotopic Mass: 184.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White powder
- Density: 1.4274 (rough estimate)
- Melting Point: 39.0 to 42.0 deg-C
- Boiling Point: 171°C/12mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.5690 (estimate)
- PSA: 23.79000
- LogP: 3.05948
- Solubility: Insoluble in water
3,4-Dichlorophenylacetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
3,4-Dichlorophenylacetonitrile Customs Data
- HS CODE：29269095
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,4-Dichlorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019265-25g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 25g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 019265-100g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 100g |
￡24.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133372-100g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 100g |
¥141.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133372-250g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 250g |
¥282.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133372-25g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 25g |
¥43.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133372-500g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 500g |
¥451.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D133372-5g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | 98% | 5g |
¥29.90 | 2023-09-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003451-5g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | ≥98% | 5g |
¥25.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003451-10g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | ≥98% | 10g |
¥28.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003451-25g |
3,4-Dichlorophenylacetonitrile |
3218-49-3 | ≥98% | 25g |
¥44.00 | 2024-07-09 |
3,4-Dichlorophenylacetonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:3218-49-3)3,4-Dichlorophenylacetonitrile
Order Number:sfd14191
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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Audited Supplier
(CAS:3218-49-3)
Order Number:SFD798
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3218-49-3)3,4-二氧苯乙腈
Order Number:LE26539525
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
3,4-Dichlorophenylacetonitrile Related Literature
-
Jennifer R. Baker,Cecilia C. Russell,Jayne Gilbert,Adam McCluskey,Jennette A. Sakoff RSC Med. Chem. 2021 12 929
-
Ahmed Al Otaibi,Christopher P. Gordon,Jayne Gilbert,Jennette A. Sakoff,Adam McCluskey RSC Adv. 2014 4 19806
-
Michael North,Marta Omedes-Pujol,Carl Young Org. Biomol. Chem. 2012 10 4289
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4. 212. Some 2 : 6-diamino- and 2-amino-6-hydroxy-derivatives of 5-aryl-4 : 5-dihydropyrimidines. A new synthesis of 4-alkyl-5-arylpyrimidinesGeorge H. Hitchings,Peter B. Russell,Norman Whittaker J. Chem. Soc. 1956 1019
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